1-[4-({[(4-Methoxyphenyl)sulfonyl]oxy}imino)-2,2,6,6-tetramethylpiperidino]-1-ethanone

• IUPAC Name: [(1-acetyl-2,2,6,6-tetramethylpiperidin-4-ylidene)amino] 4-methoxybenzenesulfonate
• InChI: InChI=1S/C18H26N2O5S/c1-13(21)20-17(2,3)11-14(12-18(20,4)5)19-25-26(22,23)16-9-7-15(24-6)8-10-16/h7-10H,11-12H2,1-6H3
• InChI Key: IPNFLCJROSPTML-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CC(=NOS(=O)(=O)C2=CC=C(C=C2)OC)CC1(C)C)(C)C
• Molecular Formula: C18H26N2O5S
• Molecular Weight: 382.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound consists of a 4-methoxyphenylsulfonyl group attached to a 2,2,6,6-tetramethylpiperidino group via an oxyimino linkage. This structure contributes to its unique physical and chemical properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 382.48. Other physical and chemical properties such as melting point, boiling point, and density can be found on chemical databases.

Scientific Research Applications

Crystal Structure and Synthesis

The compound is utilized in the study of crystal structures and synthesis of new derivatives. For instance, in a study of the crystal structure of a derivative of dehydroabietic acid, the compound exhibited trans-ring junctions and chair and half-chair conformations in its cyclohexane rings, showcasing its structural complexity (Rao, Cui, & Zheng, 2014). Another study focused on the interaction of similar compounds with N-nucleophiles, revealing the potential for synthesizing a wide range of biologically active hydrazones (Avdeenko et al., 2021).

Catalysis and Chemical Reactions

The compound is used in catalysis and chemical reactions, as seen in a study where a chiral N,N'-dioxide-iron(II) complex catalyzed the enantioselective oxa-Michael addition of α,β-unsaturated aldehydes (Chang et al., 2008). This highlights its role in facilitating specific chemical reactions with high selectivity.

Material Science

In material science, the compound contributes to the synthesis and characterization of novel materials. For example, a study reported the synthesis of a heterocyclic compound and its characterization using various techniques, demonstrating the compound's role in material fabrication and analysis (Shruthi et al., 2019).

Medicinal Chemistry

The compound's derivatives are explored in medicinal chemistry. Studies have synthesized and characterized novel compounds for potential biological and pharmacological applications, such as antimicrobial activities (Wanjari, 2020). This indicates the compound's relevance in the development of pharmaceutical agents.

Antioxidant Activity

The compound is involved in studies analyzing the antioxidant activity of derivatives. A study synthesized derivatives of benzoin and tested their antioxidant activity, highlighting the compound's utility in understanding and enhancing antioxidant properties (Thanuja et al., 2022).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. Given that it’s used for research purposes, it’s likely that its mechanism of action would depend on the specific context of the research.